Cas no 94677-31-3 (Ethanol,2-(9-octadecen-1-yloxy)-)

Ethanol,2-(9-octadecen-1-yloxy)- structure
94677-31-3 structure
Product Name:Ethanol,2-(9-octadecen-1-yloxy)-
CAS No:94677-31-3
MF:C20H40O2
MW:312.530406951904
CID:814765
PubChem ID:5367702
Update Time:2025-04-19

Ethanol,2-(9-octadecen-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-(9-octadecen-1-yloxy)-
    • 2-(octadec-9-enyloxy)ethanol
    • EINECS 305-553-4
    • SCHEMBL361745
    • 94677-31-3
    • 25190-05-0
    • KWVPFECTOKLOBL-MDZDMXLPSA-N
    • 2-trans-9-Octadecenyloxyethanol
    • 2-[(9E)-9-Octadecenyloxy]ethanol #
    • AKOS040744545
    • 17367-07-6
    • 2-[(E)-octadec-9-enoxy]ethanol
    • Ethanol, 2-(9-octadecenyloxy)-, (E)-
    • Inchi: 1S/C20H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-22-20-18-21/h9-10,21H,2-8,11-20H2,1H3/b10-9+
    • InChI Key: KWVPFECTOKLOBL-MDZDMXLPSA-N
    • SMILES: O(CCO)CCCCCCCC/C=C/CCCCCCCC

Computed Properties

  • Exact Mass: 312.302831
  • Monoisotopic Mass: 312.302831
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 18
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 7.3

Experimental Properties

  • Density: 0.877
  • Boiling Point: 416.8°Cat760mmHg
  • Flash Point: 158.1°C
  • Refractive Index: 1.462
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